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Compound of Interest

Compound Name: 4-Acetylbenzonitrile

Cat. No.: B130643 Get Quote

Essential Safety and Handling Guide for 4-
Acetylbenzonitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 4-
Acetylbenzonitrile in a laboratory setting. Adherence to these procedures is critical for

ensuring personal safety and proper disposal.

Hazard Identification and Classification
4-Acetylbenzonitrile is classified as harmful if swallowed and may be harmful in contact with

skin.[1] It is crucial to handle this compound with care, utilizing appropriate personal protective

equipment and following designated safety procedures to minimize exposure risks.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 4-Acetylbenzonitrile to prevent skin and eye

contact, and inhalation of dust particles.
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PPE Category Item Specification

Eye/Face Protection Safety Goggles

Tightly fitting with side-shields,

conforming to EN 166 (EU) or

NIOSH (US) standards.[2]

Skin Protection Gloves

Chemical-resistant gloves

(e.g., nitrile), inspected prior to

use.[1][2]

Protective Clothing

Fire/flame resistant and

impervious clothing or lab coat.

[2]

Respiratory Protection Respirator

A full-face respirator should be

used if exposure limits are

exceeded or if irritation is

experienced.[2] A dust mask

(type N95 or equivalent) is also

recommended.

Operational Plan for Handling
Safe handling of 4-Acetylbenzonitrile requires a controlled environment and strict adherence

to the following steps.

1. Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[2][3]

Ensure safety showers and eyewash stations are readily accessible.[4]

2. Handling Procedures:

Avoid the formation of dust and aerosols.[2]

Do not eat, drink, or smoke in the handling area.[1][2]

Wash hands thoroughly after handling the compound.[1][2]
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Use non-sparking tools to prevent ignition.[2]

3. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][4]

Keep away from incompatible materials such as strong oxidizing agents.[4]

The recommended storage temperature is between 15–25 °C.[1][5]

Emergency and First Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[2]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water.[2] Seek medical advice if irritation

persists.[1][3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing.[1][3][6] Seek immediate

medical attention.[6]

Ingestion

Rinse mouth with water. Do not induce vomiting.

[2] Call a poison control center or doctor

immediately.[1][2]

Disposal Plan
Proper disposal of 4-Acetylbenzonitrile and its containers is essential to prevent

environmental contamination.
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Chemical Waste: Dispose of contents and container to an appropriate treatment and

disposal facility in accordance with applicable laws and regulations.[1][2] This may involve

disposal at an industrial combustion plant.[1][3]

Contaminated Packaging: Containers can be triple-rinsed (or equivalent) and offered for

recycling or reconditioning.[2] Alternatively, puncture the packaging to render it unusable and

dispose of it in a sanitary landfill.[2]

Quantitative Data Summary
Property Value

Molecular Formula C₉H₇NO[3][5]

Molecular Weight 145.16 g/mol [7]

Melting Point 136°C (lit.)[2]

Hazard Statements
H302 (Harmful if swallowed), H313 (May be

harmful in contact with skin)[1]

Precautionary Statements
P264, P270, P280, P301+P312, P302+P352,

P501

Visual Workflow and Safety Logic
The following diagrams illustrate the standard operating procedure for handling 4-
Acetylbenzonitrile and the logical hierarchy of safety precautions.
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Caption: Standard Operating Procedure for Handling 4-Acetylbenzonitrile.
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Control Measures

PPE Details

Core Principle:
Minimize Exposure
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Caption: Hierarchy of Safety Precautions for Chemical Handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b130643#personal-protective-equipment-for-handling-
4-acetylbenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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